Cas no 100241-10-9 (1-(6-Chloropyridazin-3-yl)piperidin-4-amine)

• Product Name: 1-(6-Chloropyridazin-3-yl)piperidin-4-amine
• CAS No: 100241-10-9
• MF: C₉H₁₃ClN₄
• MW: 212.67932009697
• MDL: MFCD07365287
• CID: 1036216
• PubChem ID: 6416423
• Update Time: 2025-04-20

1-(6-Chloropyridazin-3-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloropyridazin-3-yl)piperidin-4-amine
• 1-(6-chloro-3-pyridazinyl)-4-piperidinamine
• 1-(6-chloropyridazin-3-yl)piperidin-4-amine(SALTDATA: 2HCl 1.4H2O)
• 4-Piperidinamine, 1-(6-chloro-3-pyridazinyl)-
• AC1O4UH1
• ACMC-20ds04
• ALBB-005141
• CTK0E0281
• SBB047683
• STK501207
• 1-(6-chloropyridazin-3-yl)piperidin-4-amine 2HCl
• DTXSID50423508
• AKOS000321687
• 100241-10-9
• GKPCMZDULZMSTC-UHFFFAOYSA-N
• SCHEMBL2009311

• MDL： MFCD07365287
• Inchi： 1S/C9H13ClN4/c10-8-1-2-9(13-12-8)14-5-3-7(11)4-6-14/h1-2,7H,3-6,11H2
• InChI Key： GKPCMZDULZMSTC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N1CCC(CC1)N

Computed Properties

• Exact Mass: 212.0828741g/mol
• Monoisotopic Mass: 212.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 424.8±45.0 °C at 760 mmHg
• Flash Point: 210.7±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(6-Chloropyridazin-3-yl)piperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)